Cas no 865273-50-3 (6-chloro-N-(4-ethoxyphenyl)pyridine-3-carboxamide)

• Product Name: 6-chloro-N-(4-ethoxyphenyl)pyridine-3-carboxamide
• CAS No: 865273-50-3
• MF: C₁₄H₁₃ClN₂O₂
• MW: 276.718222379684
• MDL: MFCD05366381
• CID: 5683927
• PubChem ID: 2600583
• Update Time: 2025-10-05

6-chloro-N-(4-ethoxyphenyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-25252138
• 6-Chloro-N-(4-ethoxyphenyl)nicotinamide
• 6-chloro-N-(4-ethoxyphenyl)pyridine-3-carboxamide
• AKOS000163491
• Z27808059
• 865273-50-3

• MDL： MFCD05366381
• Inchi： 1S/C14H13ClN2O2/c1-2-19-12-6-4-11(5-7-12)17-14(18)10-3-8-13(15)16-9-10/h3-9H,2H2,1H3,(H,17,18)
• InChI Key： VADQQCREAYIILX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(NC1C=CC(=CC=1)OCC)=O

Computed Properties

• Exact Mass: 276.0665554g/mol
• Monoisotopic Mass: 276.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 51.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 6-chloro-N-(4-ethoxyphenyl)pyridine-3-carboxamide

6-Chloro-N-(4-Ethoxyphenyl)Pyridine-3-Carboxamide (CAS No: 865273-50-3)

6-Chloro-N-(4-Ethoxyphenyl)Pyridine-3-Carboxamide (CAS No: 865273-50-3) is a synthetic organic compound with a unique structure that combines a pyridine ring, a chloro substituent, and an ethoxyphenyl group. This compound has garnered attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications in drug development and as a building block for advanced materials. In this article, we will delve into the structural features, chemical properties, synthesis methods, and recent research findings related to this compound.

The molecular structure of 6-chloro-N-(4-ethoxyphenyl)pyridine-3-carboxamide is characterized by a pyridine ring with a chlorine atom at the 6-position and a carboxamide group attached at the 3-position. The carboxamide group is further substituted with a 4-ethoxyphenyl moiety, which introduces electron-donating effects and enhances the compound's solubility and bioavailability. This combination of functional groups makes the molecule versatile for various chemical reactions and biological applications.

Recent studies have focused on the synthesis of 6-chloro-N-(4-ethoxyphenyl)pyridine-3-carboxamide using eco-friendly methodologies. Researchers have explored catalytic cross-coupling reactions, such as the Suzuki-Miyaura coupling, to efficiently construct the carbon-nitrogen bonds in this compound. These methods not only improve yield but also reduce environmental impact by minimizing the use of hazardous reagents.

The chemical properties of 6-chloro-N-(4-ethoxyphenyl)pyridine-3-carboxamide are influenced by its functional groups. The pyridine ring exhibits aromaticity, contributing to the compound's stability. The chloro substituent at position 6 introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule. The ethoxyphenyl group enhances hydrophilicity, making it suitable for applications in pharmaceuticals where solubility is crucial.

In terms of biological activity, 6-chloro-N-(4-ethoxyphenyl)pyridine-3-carboxamide has shown promise as a potential drug candidate. Preclinical studies indicate that it may exhibit anti-inflammatory and antioxidant properties due to its ability to scavenge free radicals and inhibit pro-inflammatory enzymes. Additionally, its structure suggests potential interactions with various biological targets, such as G-protein coupled receptors (GPCRs), making it a candidate for treating conditions like chronic inflammation and neurodegenerative diseases.

Recent advancements in computational chemistry have enabled researchers to model the interactions of 6-chloro-N-(4-ethoxyphenyl)pyridine-3-carboxamide with biological systems. Molecular docking studies reveal that the compound can bind effectively to specific protein pockets, highlighting its potential as a lead compound for drug development. Furthermore, quantum chemical calculations have provided insights into its electronic structure and reactivity, aiding in the design of more potent derivatives.

The synthesis of 6-chloro-N-(4-ethoxyphenyl)pyridine-3-carboxamide involves multi-step processes that highlight its versatility as a building block in organic synthesis. Starting from pyridine derivatives, chemists employ nucleophilic substitutions, amide bond formations, and protecting group strategies to assemble this complex molecule. The use of microwave-assisted synthesis has also been reported, significantly reducing reaction times while maintaining product quality.

From an industrial perspective, 6-chloro-N-(4-ethoxyphenyl)pyridine-3-carboxamide holds potential in the agrochemical sector as well. Its ability to inhibit key enzymes involved in plant stress responses suggests applications in developing crop protection agents. Researchers are currently exploring its efficacy against various plant pathogens under controlled laboratory conditions.

In conclusion, 6-chloro-N-(4-Ethoxyphenyl)Pyridine-3-Carboxamide (CAS No: 865273-50-3) is a multifaceted compound with promising applications across diverse fields. Its unique structure enables versatile chemical reactivity and biological activity, making it an attractive target for further research and development. As ongoing studies continue to uncover its full potential, this compound stands at the forefront of innovation in modern chemistry.